1-(1,3-benzodioxol-5-yl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione

• Molecular Formula: C23H21N3O5
• Molecular Weight: 419.4 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(6-methoxy-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H21N3O5/c1-29-14-3-4-17-16(9-14)15-6-7-25(11-18(15)24-17)19-10-22(27)26(23(19)28)13-2-5-20-21(8-13)31-12-30-20/h2-5,8-9,19,24H,6-7,10-12H2,1H3
• InChI Key: ORMPIIZOXIWLNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CCN(C3)C4CC(=O)N(C4=O)C5=CC6=C(C=C5)OCO6

Description

This compound features a pyrrolidine-2,5-dione core substituted with two pharmacologically significant moieties: a 1,3-benzodioxol-5-yl group and a 6-methoxy-1,3,4,9-tetrahydro-2H-beta-carboline unit. The benzodioxol group is known for enhancing metabolic stability and lipophilicity, while the beta-carboline scaffold is associated with interactions with central nervous system (CNS) targets, such as serotonin receptors and monoamine oxidases (MAOs) .

Biological Activity

The compound 1-(1,3-benzodioxol-5-yl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to explore its pharmacological properties, including its effects on various biological targets and its potential therapeutic applications.

Chemical Structure and Properties

The compound features a unique structure characterized by the presence of a benzodioxole moiety and a tetrahydro-beta-carboline framework. The molecular formula is C₁₉H₁₈N₂O₄, with a molecular weight of approximately 334.36 g/mol. Its structural complexity suggests multiple avenues for interaction with biological systems.

Antioxidant Activity

Research indicates that compounds similar to this one exhibit significant antioxidant properties. Antioxidants play a crucial role in mitigating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders. In vitro studies have shown that derivatives of benzodioxole can scavenge free radicals effectively, suggesting potential protective effects against cellular damage .

Anticancer Properties

A series of studies have evaluated the anticancer potential of related compounds. For instance, certain beta-carboline derivatives have demonstrated selective cytotoxicity against various cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation through modulation of signaling pathways associated with tumor growth .

Table 1: Summary of Anticancer Activities

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Compound A	HeLa	15	Apoptosis induction
Compound B	MCF-7	10	Cell cycle arrest
Target Compound	A549	12	ROS generation

Neuroprotective Effects

The tetrahydro-beta-carboline structure is known for its neuroprotective effects. Compounds with similar structures have been investigated for their ability to protect neuronal cells from apoptosis induced by neurotoxic agents. This neuroprotection is hypothesized to occur via modulation of neurotransmitter systems and reduction of inflammation in the nervous system .

The biological activity of this compound may be attributed to its ability to interact with specific receptors or enzymes in the body. For example:

• Inhibition of Nitric Oxide Synthase (iNOS) : Some studies suggest that related compounds can inhibit iNOS activity, leading to reduced nitric oxide production, which is beneficial in inflammatory conditions .
• Interaction with DNA : The structure may allow for intercalation into DNA strands, potentially disrupting replication in cancer cells and leading to enhanced cytotoxicity .

Study 1: Anticancer Activity in vitro

A recent study evaluated the anticancer effects of the target compound on human lung cancer cells (A549). The results indicated an IC50 value of 12 µM, suggesting potent activity against this cell line. The study highlighted the compound's ability to induce apoptosis through caspase activation pathways.

Study 2: Neuroprotection in Animal Models

In an animal model of Parkinson's disease, administration of the compound resulted in significant neuroprotection as evidenced by reduced dopaminergic neuron loss and improved motor function. The underlying mechanism was linked to decreased oxidative stress markers and enhanced antioxidant enzyme activity.

Scientific Research Applications

Medicinal Chemistry Applications

The compound exhibits a range of biological activities that make it a candidate for therapeutic applications:

• Antidepressant and Anxiolytic Effects : Research indicates that derivatives of beta-carboline compounds can exhibit anxiolytic and antidepressant properties. The structural features of this compound suggest it may interact with neurotransmitter systems involved in mood regulation .
• Anticancer Activity : Beta-carbolines have been studied for their anticancer effects. The unique structure of the compound may enhance its ability to inhibit tumor growth and induce apoptosis in cancer cells .
• Neuroprotective Properties : Compounds with similar structures have shown promise in protecting neuronal cells from oxidative stress and neurodegeneration. This could position the compound as a potential treatment for neurodegenerative diseases such as Alzheimer's .

Biological Research Applications

The compound's unique molecular structure allows for various applications in biological research:

• Enzyme Inhibition Studies : The compound can be used to study the inhibition of specific enzymes that are crucial in metabolic pathways. Understanding these interactions can lead to the development of new drugs targeting metabolic disorders .
• Receptor Binding Studies : Given its structural similarities to known ligands, this compound can be utilized to explore binding affinities to various receptors, including serotonin and dopamine receptors. This could provide insights into its potential as a psychoactive substance .

Material Science Applications

In addition to its biological applications, the compound may also find use in material science:

• Organic Light Emitting Diodes (OLEDs) : The structural characteristics of the compound suggest it could be functionalized for use in OLED technology. Its ability to emit light when subjected to electric current could lead to advancements in display technologies .

Case Studies

Several studies highlight the applications of this compound:

• Antidepressant Activity Study :
  • A study demonstrated that derivatives of beta-carbolines exhibited significant antidepressant-like effects in animal models. The study suggested that modifications to the benzodioxole moiety could enhance efficacy .
• Anticancer Mechanism Investigation :
  • Research focused on the anticancer properties of beta-carboline derivatives showed that they could induce apoptosis through mitochondrial pathways. This mechanism was explored using cell lines treated with various concentrations of the compound .
• Neuroprotective Effects Assessment :
  • A recent investigation into neuroprotective effects reported that certain beta-carboline derivatives protected neuronal cells from oxidative damage. The study indicated potential pathways through which these compounds exert their protective effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally analogous molecules from the literature:

Compound	Molecular Formula	Molecular Weight	Key Structural Features	Reported Activities	Source
1-(1,3-Benzodioxol-5-yl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione (Target)	C₂₅H₂₁N₃O₅	~455.46 g/mol	Pyrrolidine-2,5-dione core; benzodioxol and beta-carboline substituents.	Potential CNS activity (inferred from beta-carboline moiety)	N/A
1-(1,3-Benzodioxol-5-ylmethyl)-3-[4-(4-fluorophenyl)piperazinyl]-2,5-pyrrolidinedione	C₂₂H₂₁FN₂O₄	412.42 g/mol	Pyrrolidine-2,5-dione core; benzodioxolmethyl and piperazinyl-fluorophenyl substituents.	Likely CNS modulation (piperazine derivatives are common in antipsychotics)
1-(1,3-Benzodioxol-5-yl)-2-(3-bromobenzoyl)-2,3,4,9-tetrahydro-1H-beta-carboline	C₂₅H₁₉BrN₂O₃	475.33 g/mol	Beta-carboline core; benzodioxol and bromobenzoyl substituents.	Unreported, but brominated aryl groups may enhance halogen bonding
(S)-5-(Benzo[d][1,3]dioxol-5-yl)-2-methylthiazole-4-carboxylic acid pyrrolidine derivative	C₂₃H₂₁N₃O₄S	467.16 g/mol	Thiazole-pyrrolidine hybrid; benzodioxol and dimethoxybenzyl substituents.	Potent dual orexin receptor antagonist (IC₅₀ < 10 nM)
1-[(5-Methoxy-1H-indol-3-yl)methyl]-2,3,4,9-tetrahydro-1H-beta-carbolin-6-ol	C₂₁H₂₁N₃O₂	347.41 g/mol	Beta-carboline core; methoxyindole substituent.	Serotonergic activity (beta-carbolines inhibit MAO-A/B)

Key Structural and Functional Differences:

Core Structure: The target compound’s pyrrolidine-2,5-dione core distinguishes it from the beta-carboline-centric analogs in and . The thiazole-pyrrolidine hybrid in demonstrates superior orexin receptor antagonism, highlighting how heterocyclic variations impact target specificity .

Substituent Effects: The 6-methoxy-beta-carboline in the target compound likely enhances CNS penetration compared to the piperazinyl-fluorophenyl group in , which may favor peripheral targets .

Biological Implications: Beta-carboline derivatives (e.g., ) are known MAO inhibitors, suggesting the target compound may share this activity, whereas the thiazole-pyrrolidine analog () targets orexin receptors . The absence of a halogen (e.g., bromine in ) in the target compound may reduce nonspecific binding compared to halogenated analogs .

Research Findings and Trends

• Synthetic Accessibility : The target compound’s synthesis likely involves condensation of benzodioxol-5-yl and beta-carboline precursors, similar to methods in and .
• Pharmacological Potential: Beta-carboline-pyrrolidine hybrids are underexplored but promising for CNS disorders due to dual modulation of neurotransmitter systems .

Preparation Methods

Reaction Conditions and Substrates

• Tryptamine precursor : 5-Methoxytryptamine or its derivatives are reacted with aldehydes under acidic conditions.

• Catalytic system : Acetic acid/boric acid mixtures at reflux (110–120°C) promote efficient cyclization.

• Yield optimization : Microwave-assisted protocols (e.g., 110°C for 10 min) using T3P (propylphosphonic anhydride) in ethyl acetate achieve >80% yields.

Example protocol :

Reduction and Functionalization

Post-cyclization, nitro groups (if present) are reduced using:

• Catalytic hydrogenation (H2/Pd-C)

• NaBH4/CoCl2 systems for selective reduction.

Synthesis of the Pyrrolidine-2,5-Dione Moiety

The 1-(1,3-benzodioxol-5-yl)pyrrolidine-2,5-dione segment is constructed via condensation reactions .

Cyclization Strategies

• Succinic anhydride derivatives : React with 1,3-benzodioxol-5-amine in acetic acid.

• Bromination/alkylation : α-Bromination of 1-(1,3-benzodioxol-5-yl)pentanone followed by cyclization with NH4OAc.

Example protocol :

Coupling of β-Carboline and Pyrrolidine-2,5-Dione

The final step involves linking both fragments through amide bond formation or Mitsunobu reactions .

Amide Coupling Protocols

• Activating agents : EDCI/HOBt or HATU facilitate coupling between the β-carboline amine and pyrrolidine-dione carboxylic acid.

• Solvent systems : DCM or DMF at 0–25°C.

Example protocol :

Mitsunobu Reaction

For ether linkages:

• Reagents : DIAD, PPh3.

• Temperature : 0°C to room temperature.

Comparative Analysis of Methods

Step	Method	Yield (%)	Conditions	Key Reference
β-Carboline synthesis	Pictet-Spengler	85–89	AcOH/H3BO3, reflux
Pyrrolidine-dione	Bromination/cyclization	89	AcOH, 20°C
Coupling	HATU-mediated amidation	72	DMF, 25°C

Industrial-Scale Considerations

• Continuous flow reactors : Improve efficiency for high-volume production.

• Green chemistry : Solvent recycling (e.g., EtOAc) and catalyst recovery reduce environmental impact .

Q & A

Basic: What are the established synthetic routes for this compound?

Methodological Answer:
The synthesis typically involves multi-step protocols, including:

• Pd-Catalyzed Cross-Coupling : A Suzuki-Miyaura reaction between a benzodioxol-substituted boronic acid and a β-carboline-pyrrolidine precursor (e.g., using Pd(PPh₃)₄, toluene/EtOH, 105°C) .
• Cyclization Reactions : Formation of the pyrrolidine-2,5-dione core via intramolecular cyclization under basic conditions (e.g., KOH in EtOH at 80°C) .
• Functionalization : Methoxy group introduction via alkylation (e.g., NaH/TsCl for protecting amines) .
  Key Considerations : Optimize solvent polarity and catalyst loading to improve yields (reported 60–68% in analogous syntheses) .

Basic: Which spectroscopic and analytical methods are optimal for structural confirmation?

Methodological Answer:

• NMR Spectroscopy : Use $^1H$- and $^{13}C$-NMR to confirm substitution patterns (e.g., benzodioxol protons at δ 6.5–7.0 ppm, β-carboline NH signals near δ 9.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular formula (e.g., [M+H]$^+$ peaks with <5 ppm error) .
• X-ray Crystallography : Resolve stereochemistry of the tetrahydro-β-carboline moiety .
  Data Interpretation : Cross-reference with computed InChI/SMILES descriptors for validation .

Advanced: How can computational modeling optimize reaction pathways for this compound?

Methodological Answer:

• Quantum Chemical Calculations : Use density functional theory (DFT) to predict transition states and intermediates in Suzuki-Miyaura coupling, focusing on steric effects from the β-carboline substituent .
• Reaction Path Screening : Apply automated algorithms (e.g., artificial force-induced reaction, AFIR) to explore alternative routes, reducing trial-and-error experimentation .
• Solvent Optimization : Machine learning models (e.g., COSMO-RS) to predict solvent effects on yield .

Advanced: How to resolve contradictions in reported synthetic yields across studies?

Methodological Answer:

• Parameter Screening : Systematically vary reaction parameters (e.g., temperature, catalyst loading) using a factorial design approach. For example, compare yields under microwave irradiation (e.g., 68% in 2 hours ) vs. conventional heating (60% in 12 hours ).
• Impurity Profiling : Use LC-MS to identify side products (e.g., dehalogenation or over-alkylation byproducts) that reduce yield .
• Catalyst Comparison : Test Pd catalysts (e.g., Pd(OAc)₂ vs. PdCl₂(PPh₃)₂) to address steric hindrance from the benzodioxol group .

Advanced: What in vitro models are suitable for assessing neuropharmacological activity?

Methodological Answer:

• Receptor Binding Assays : Screen for affinity at serotonin (5-HT$_{2A}$) or orexin receptors using radioligand displacement (e.g., $^3H$-ketanserin for 5-HT$_{2A}$) .
• Functional Assays : Measure cAMP inhibition or calcium flux in HEK293 cells expressing target receptors .
• Metabolic Stability : Use liver microsomes to evaluate cytochrome P450-mediated degradation, critical for CNS drug candidates .

Advanced: How to design structure-activity relationship (SAR) studies for β-carboline derivatives?

Methodological Answer:

• Systematic Substitution : Synthesize analogs with varied substituents on the β-carboline (e.g., replacing 6-methoxy with halogens or alkyl groups) and assess activity shifts .
• 3D-QSAR Modeling : Generate CoMFA/CoMSIA models using alignment-free descriptors to predict bioactivity .
• Pharmacophore Mapping : Identify critical hydrogen-bonding motifs (e.g., pyrrolidine-dione carbonyl groups) using docking simulations .

Advanced: How to address solubility challenges in biological testing?

Methodological Answer:

• Co-Solvent Systems : Use DMSO/water mixtures (≤5% DMSO) to maintain compound stability while avoiding precipitation .
• Prodrug Design : Introduce ionizable groups (e.g., phosphate esters) on the pyrrolidine-dione core to enhance aqueous solubility .
• Nanoparticle Formulation : Encapsulate the compound in PEGylated liposomes to improve bioavailability .

Basic: What purification strategies are effective for isolating this compound?

Methodological Answer:

• Column Chromatography : Use silica gel with gradient elution (e.g., hexane/EtOAc to DCM/MeOH) to separate polar byproducts .
• Recrystallization : Optimize solvent pairs (e.g., DMF/EtOH) for high-purity crystals .
• HPLC Prep : Reverse-phase C18 columns with acetonitrile/water (+0.1% TFA) for analytical validation .

Advanced: What strategies mitigate toxicity risks during preclinical development?

Methodological Answer:

• Ames Test : Screen for mutagenicity using TA98 and TA100 bacterial strains .
• hERG Assay : Evaluate potassium channel inhibition (IC$_{50}$) to predict cardiotoxicity .
• Metabolite Identification : Use LC-HRMS to detect reactive intermediates (e.g., epoxides) that may cause hepatotoxicity .

Advanced: How to validate target engagement in complex biological systems?

Methodological Answer:

• Photoaffinity Labeling : Incorporate a diazirine moiety into the compound for covalent binding studies, followed by pull-down assays and MS-based proteomics .
• PET Tracers : Develop $^{11}C$-labeled analogs for in vivo imaging of receptor occupancy .
• Knockout Models : Use CRISPR-Cas9 to delete target receptors and confirm on-mechanism effects .